Cas no 650607-55-9 (1,2,2-Aziridinetricarboxylic acid, 3-ethoxy-, triethyl ester)

• Product Name: 1,2,2-Aziridinetricarboxylic acid, 3-ethoxy-, triethyl ester
• CAS No: 650607-55-9
• MF: C₁₃H₂₁NO₇
• MW: 303.308344602585
• CID: 408732
• PubChem ID: 11197426
• Update Time: 2025-04-19

1,2,2-Aziridinetricarboxylic acid, 3-ethoxy-, triethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,2-Aziridinetricarboxylic acid, 3-ethoxy-, triethyl ester
• triethyl 3-ethoxyaziridine-1,2,2-tricarboxylate
• DTXSID20458488
• 650607-55-9

• Inchi： 1S/C13H21NO7/c1-5-18-9-13(10(15)19-6-2,11(16)20-7-3)14(9)12(17)21-8-4/h9H,5-8H2,1-4H3
• InChI Key： ZAJGNGBDBNEVMY-UHFFFAOYSA-N
• SMILES： O(CC)C1C(C(=O)OCC)(C(=O)OCC)N1C(=O)OCC

Computed Properties

• Exact Mass: 303.13183
• Monoisotopic Mass: 303.13180201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.1Ų

Experimental Properties

• PSA: 91.14